Cas no 802274-40-4 (Pentanoic acid, 4,5-diamino-5-oxo-, ethyl ester, (4S)-)

• Product Name: Pentanoic acid, 4,5-diamino-5-oxo-, ethyl ester, (4S)-
• CAS No: 802274-40-4
• MF: C₇H₁₄N₂O₃
• MW: 174.197661876678
• CID: 6340596
• Update Time: 2025-11-07

Pentanoic acid, 4,5-diamino-5-oxo-, ethyl ester, (4S)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4,5-diamino-5-oxo-, ethyl ester, (4S)-

• Inchi： 1S/C7H14N2O3/c1-2-12-6(10)4-3-5(8)7(9)11/h5H,2-4,8H2,1H3,(H2,9,11)/t5-/m0/s1
• InChI Key： CPTYOYSANZIFAY-YFKPBYRVSA-N
• SMILES： C(OCC)(=O)CC[C@H](N)C(N)=O

Experimental Properties

• Density: 1.142±0.06 g/cm3(Predicted)
• Melting Point: 194-195 °C
• Boiling Point: 350.0±37.0 °C(Predicted)
• pka: 15.84±0.50(Predicted)

Additional information on Pentanoic acid, 4,5-diamino-5-oxo-, ethyl ester, (4S)-

Recent Advances in the Study of Pentanoic acid, 4,5-diamino-5-oxo-, ethyl ester, (4S)- (CAS: 802274-40-4): A Comprehensive Research Brief

Pentanoic acid, 4,5-diamino-5-oxo-, ethyl ester, (4S)- (CAS: 802274-40-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique stereochemistry and functional groups, has been the subject of recent investigations due to its potential applications in drug development and biochemical studies. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its properties, synthesis, and biological relevance.

Recent studies have focused on the synthesis and optimization of Pentanoic acid, 4,5-diamino-5-oxo-, ethyl ester, (4S)-, with particular emphasis on its enantiomeric purity and yield. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic asymmetric synthesis route that significantly improves the efficiency of producing the (4S)-enantiomer. This method employs a chiral catalyst system, achieving an enantiomeric excess (ee) of over 98%, which is critical for its application in pharmaceutical formulations where stereochemistry plays a pivotal role in biological activity.

In addition to synthetic advancements, the biological activity of Pentanoic acid, 4,5-diamino-5-oxo-, ethyl ester, (4S)- has been explored in the context of enzyme inhibition. A study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its potential as a selective inhibitor of certain aminopeptidases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The compound's ability to modulate enzyme activity without significant cytotoxicity makes it a promising candidate for further preclinical evaluation.

Furthermore, computational modeling studies have provided insights into the molecular interactions of Pentanoic acid, 4,5-diamino-5-oxo-, ethyl ester, (4S)- with target proteins. Molecular dynamics simulations and docking studies, as reported in a 2024 ACS Chemical Biology article, revealed that the compound's unique structural features enable it to form stable hydrogen bonds and hydrophobic interactions with key residues in the active sites of target enzymes. These findings underscore the compound's potential as a scaffold for designing more potent and selective inhibitors.

The pharmacokinetic properties of Pentanoic acid, 4,5-diamino-5-oxo-, ethyl ester, (4S)- have also been investigated, with recent in vivo studies indicating favorable absorption and distribution profiles. A 2023 study in European Journal of Pharmaceutical Sciences reported that the compound exhibits good oral bioavailability and moderate plasma protein binding, suggesting its suitability for oral administration in therapeutic applications. However, further studies are needed to assess its metabolic stability and potential drug-drug interactions.

In conclusion, Pentanoic acid, 4,5-diamino-5-oxo-, ethyl ester, (4S)- (CAS: 802274-40-4) represents a compound of significant interest in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and computational modeling have highlighted its potential as a therapeutic agent or a valuable biochemical tool. Future research should focus on expanding its applications, optimizing its pharmacokinetic properties, and exploring its mechanisms of action in greater detail. This brief serves as a foundation for researchers interested in the latest developments related to this compound.